Cas no 81733-81-5 (L-Phenylalanine, 4-nitro-N-[N-(N-L-tyrosyl-D-alanyl)glycyl]-)

L-Phenylalanine, 4-nitro-N-[N-(N-L-tyrosyl-D-alanyl)glycyl]- structure
81733-81-5 structure
Product name:L-Phenylalanine, 4-nitro-N-[N-(N-L-tyrosyl-D-alanyl)glycyl]-
CAS No:81733-81-5
MF:C23H27N5O8
MW:501.48918
CID:703244
PubChem ID:12944986

L-Phenylalanine, 4-nitro-N-[N-(N-L-tyrosyl-D-alanyl)glycyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Phenylalanine, 4-nitro-N-[N-(N-L-tyrosyl-D-alanyl)glycyl]-
    • (2S)-2-[[2-[[(2R)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]propanoyl]amino]acetyl]amino]-3-(4-nitrophenyl)propanoic acid
    • L-Tyrosyl-D-alanylglycyl-4-nitro-L-phenylalanine
    • 81733-81-5
    • DTXSID50513579
    • Inchi: InChI=1S/C23H27N5O8/c1-13(26-22(32)18(24)10-14-4-8-17(29)9-5-14)21(31)25-12-20(30)27-19(23(33)34)11-15-2-6-16(7-3-15)28(35)36/h2-9,13,18-19,29H,10-12,24H2,1H3,(H,25,31)(H,26,32)(H,27,30)(H,33,34)/t13-,18+,19+/m1/s1
    • InChI Key: OKPAJLPACSHVJA-VMDGZTHMSA-N
    • SMILES: CC(C(=O)NCC(=O)NC(CC1=CC=C(C=C1)[N+](=O)[O-])C(=O)O)NC(=O)C(CC2=CC=C(C=C2)O)N

Computed Properties

  • Exact Mass: 501.18596284g/mol
  • Monoisotopic Mass: 501.18596284g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 11
  • Complexity: 788
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 217Ų

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